Cas no 90632-46-5 (2H-Pyran-2-one,6-(1-butylheptyl)-4-hydroxy-)

• Product Name: 2H-Pyran-2-one,6-(1-butylheptyl)-4-hydroxy-
• CAS No: 90632-46-5
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 804975
• PubChem ID: 54693756
• Update Time: 2025-04-19

2H-Pyran-2-one,6-(1-butylheptyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-(1-butylheptyl)-4-hydroxy-
• 4-hydroxy-6-((1-butyl)heptyl)-2H-pyran-2-one
• CHEMBL12969
• 90632-46-5
• 6-(1-Butyl-heptyl)-4-hydroxy-pyran-2-one
• 4-OH-Bhpo
• DTXSID50920264
• 2H-Pyran-2-one, 6-(1-butylheptyl)-4-hydroxy-
• BDBM50025856
• 2-Hydroxy-6-(undecan-5-yl)-4H-pyran-4-one

• Inchi： 1S/C16H26O3/c1-3-5-7-8-10-13(9-6-4-2)15-11-14(17)12-16(18)19-15/h11-13,17H,3-10H2,1-2H3
• InChI Key： TZOCGXVDSXCGTF-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C(CCCC)CCCCCC)O)=O

Computed Properties

• Exact Mass: 266.188195
• Monoisotopic Mass: 266.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 5.2

Experimental Properties

• Density: 1.033
• Boiling Point: 399.4°Cat760mmHg
• Flash Point: 139.2°C
• Refractive Index: 1.505